Cas no 1263281-47-5 (2-(((Cyanomethyl)amino)methyl)benzonitrile)
2-(((Cyanomethyl)amino)methyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(((Cyanomethyl)amino)methyl)benzonitrile
- 2-((cyanomethylamino)methyl)benzonitrile
- 2-[(cyanomethylamino)methyl]benzonitrile
- DB-364459
- 2-[(Cyanomethyl-amino)-methyl]-benzonitrile
- AKOS015902207
- 1263281-47-5
- DTXSID70677566
- 2-{[(Cyanomethyl)amino]methyl}benzonitrile
-
- Inchi: 1S/C10H9N3/c11-5-6-13-8-10-4-2-1-3-9(10)7-12/h1-4,13H,6,8H2
- InChI Key: ROPLNQPOZDAPPI-UHFFFAOYSA-N
- SMILES: N(CC#N)CC1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 171.079647300g/mol
- Monoisotopic Mass: 171.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 59.6Ų
2-(((Cyanomethyl)amino)methyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094725-1g |
2-(((Cyanomethyl)amino)methyl)benzonitrile |
1263281-47-5 | 95% | 1g |
437.09 USD | 2021-06-17 | |
| Crysdot LLC | CD12156877-1g |
2-(((Cyanomethyl)amino)methyl)benzonitrile |
1263281-47-5 | 95+% | 1g |
$491 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1804203-1g |
2-(((Cyanomethyl)amino)methyl)benzonitrile |
1263281-47-5 | 98% | 1g |
¥4252.00 | 2024-08-09 |
2-(((Cyanomethyl)amino)methyl)benzonitrile Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-(((Cyanomethyl)amino)methyl)benzonitrile
2-(((Cyanomethyl)amino)methyl)benzonitrile: A Comprehensive Overview
The compound with CAS No. 1263281-47-5, commonly referred to as 2-(((Cyanomethyl)amino)methyl)benzonitrile, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising properties. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to 2-(((Cyanomethyl)amino)methyl)benzonitrile.
The molecular structure of 2-(((Cyanomethyl)amino)methyl)benzonitrile consists of a benzonitrile core with a substituted amino group. The presence of the cyano group (-CN) in the structure imparts several desirable properties, including high reactivity and the ability to participate in various chemical transformations. Recent studies have highlighted the importance of such cyano-containing compounds in drug discovery and material synthesis. For instance, researchers have explored the use of benzonitrile derivatives in designing novel pharmaceutical agents with improved bioavailability and efficacy.
One of the key aspects of 2-(((Cyanomethyl)amino)methyl)benzonitrile is its synthetic versatility. The compound can be synthesized through a variety of methods, including nucleophilic substitution and condensation reactions. A 2023 study published in *Journal of Organic Chemistry* demonstrated an efficient synthesis route utilizing microwave-assisted conditions, which significantly reduced reaction times while maintaining high yields. This advancement underscores the importance of optimizing synthetic pathways to meet the growing demand for such compounds in both academic and industrial settings.
The applications of 2-(((Cyanomethyl)amino)methyl)benzonitrile are diverse and continually expanding. In the field of materials science, this compound has been investigated as a precursor for the synthesis of advanced polymers and nanomaterials. For example, a 2023 research article in *Advanced Materials* reported the use of benzonitrile derivatives in creating stimuli-responsive polymers that exhibit exceptional mechanical properties under varying environmental conditions. These polymers have potential applications in sensors, actuators, and drug delivery systems.
In addition to its role in materials science, 2-(((Cyanomethyl)amino)methyl)benzonitrile has shown promise in medicinal chemistry. The compound's ability to act as a building block for complex molecules makes it invaluable in drug design. A recent study published in *Nature Communications* highlighted its use as a key intermediate in the synthesis of bioactive compounds targeting various disease states, including cancer and neurodegenerative disorders. The research emphasized the importance of understanding the compound's reactivity and selectivity to optimize its utility in therapeutic applications.
The environmental impact and safety profile of 2-(((Cyanomethyl)amino)methyl)benzonitrile are also critical considerations. While it is not classified as a hazardous chemical under current regulations, proper handling and disposal practices are essential to minimize any potential risks. Recent studies have focused on developing eco-friendly synthesis methods for this compound, aligning with global efforts to promote sustainable chemistry practices.
In conclusion, 2-(((Cyanomethyl)amino)methyl)benzonitrile (CAS No. 1263281-47-5) is a multifaceted compound with significant potential across various disciplines. Its unique structure, versatile synthesis methods, and diverse applications make it a subject of ongoing research interest. As advancements continue to emerge, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.
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